Cas no 2680667-07-4 (benzyl 4-(5-bromo-2-ethoxyphenyl)methylpiperazine-1-carboxylate)

• Product Name: benzyl 4-(5-bromo-2-ethoxyphenyl)methylpiperazine-1-carboxylate
• CAS No: 2680667-07-4
• MF: C₂₁H₂₅BrN₂O₃
• MW: 433.338804960251
• CID: 5620392
• PubChem ID: 165921988
• Update Time: 2025-10-30

benzyl 4-(5-bromo-2-ethoxyphenyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680667-07-4
• EN300-28304213
• benzyl 4-[(5-bromo-2-ethoxyphenyl)methyl]piperazine-1-carboxylate
• benzyl 4-(5-bromo-2-ethoxyphenyl)methylpiperazine-1-carboxylate

• Inchi： 1S/C21H25BrN2O3/c1-2-26-20-9-8-19(22)14-18(20)15-23-10-12-24(13-11-23)21(25)27-16-17-6-4-3-5-7-17/h3-9,14H,2,10-13,15-16H2,1H3
• InChI Key： RCIOATULKHXCRY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN1CCN(C(=O)OCC2C=CC=CC=2)CC1)OCC

Computed Properties

• Exact Mass: 432.10486g/mol
• Monoisotopic Mass: 432.10486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42Ų

Additional information on benzyl 4-(5-bromo-2-ethoxyphenyl)methylpiperazine-1-carboxylate

Benzyl 4-(5-Bromo-2-Ethoxyphenyl)Methylpiperazine-1-Carboxylate: A Comprehensive Overview

Benzyl 4-(5-Bromo-2-Ethoxyphenyl)Methylpiperazine-1-Carboxylate, with the CAS number 2680667-07-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a benzyl group, a piperazine ring, and a substituted phenyl moiety. The presence of bromine and ethoxy groups further enhances its chemical diversity, making it a valuable molecule for various research and development applications.

The molecular structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. Piperazine rings are known for their ability to form hydrogen bonds, making them popular in drug design for improving bioavailability and binding affinity to target proteins. The benzyl group attached to the piperazine ring adds to the compound's lipophilicity, which is crucial for crossing biological membranes and interacting with hydrophobic regions of target molecules.

Recent studies have highlighted the potential of Benzyl 4-(5-Bromo-2-Ethoxyphenyl)Methylpiperazine-1-Carboxylate in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the context of kinase inhibitors and GPCR modulators. The bromine substituent on the phenyl ring introduces electronic effects that can modulate the compound's reactivity and selectivity, making it a versatile starting material for medicinal chemists.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and ring-closing strategies. The choice of synthetic pathway depends on the availability of starting materials and the desired level of stereochemical control. For instance, Suzuki-Miyaura cross-coupling has been successfully employed to construct the aryl-piperazine linkage, ensuring high yields and excellent regioselectivity.

The application of Benzyl 4-(5-Bromo-2-Ethoxyphenyl)Methylpiperazine-1-Carboxylate extends beyond drug discovery. It has also been utilized in materials science as a precursor for advanced polymers and nanomaterials. Its ability to form stable covalent bonds makes it an attractive candidate for constructing functional surfaces and sensors with tailored properties.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic conditions, revealing that microbial communities can metabolize this compound efficiently under specific environmental conditions.

In conclusion, Benzyl 4-(5-Bromo-2-Ethoxyphenyl)Methylpiperazine-1-Carboxylate stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its structural complexity and functional versatility make it an invaluable tool for researchers aiming to push the boundaries of modern science.